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Compound of Interest

Compound Name: Galidesivir triphosphate

Cat. No.: B12426737

Essential Safety and Handling of Galidesivir
Triphosphate

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Galidesivir triphosphate is paramount. This guide provides
essential, immediate safety and logistical information, including operational and disposal plans,
to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

Based on the hazard assessment of the parent compound, Galidesivir, which indicates it is
harmful if swallowed and causes skin and serious eye irritation, the following personal
protective equipment is required when handling Galidesivir triphosphate.[1]
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PPE Category Item Specification
Chemical-resistant nitrile
Hand Protection Gloves gloves. Double-gloving is

recommended.[2]

Body Protection

Protective Clothing

Disposable, low-linting coverall

or lab coat with elastic cuffs.

Eye & Face Protection

Eye Protection

Safety glasses with side
shields, chemical safety

goggles, or a face shield.[1][2]

Respiratory Protection

Respirator

An N95 or higher-rated
respirator should be used,
especially when handling

powders or creating aerosols.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of

Galidesivir triphosphate in a laboratory setting.
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Caption: Workflow for Safe Handling of Galidesivir Triphosphate.
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Step-by-Step Handling and Disposal Plan

I. Pre-Experiment Preparation:

o Review Safety Data Sheet (SDS): Before handling, thoroughly review the SDS for Galidesivir
to understand its hazards.[1]

e Engineering Controls: All work with Galidesivir triphosphate, especially when in solid form,
should be conducted in a certified chemical fume hood or other appropriate ventilated
enclosure to minimize inhalation exposure.

o Don Personal Protective Equipment (PPE):
o Wear a lab coat or disposable gown.

o Put on safety glasses with side shields or chemical splash goggles. A face shield is
recommended if there is a splash hazard.

o Wear two pairs of chemical-resistant nitrile gloves.
[I. Handling the Compound:

e Weighing: If working with a solid form, carefully weigh the necessary amount in the fume
hood. Use a spatula and avoid creating dust.

» Solution Preparation: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

o Conducting the Experiment: Handle all solutions containing Galidesivir triphosphate with
care, avoiding skin and eye contact.

[ll. Post-Experiment Procedures:
o Decontamination:

o Wipe down all surfaces and equipment that may have come into contact with the
compound using an appropriate deactivating solution or 70% ethanol.
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o Place all disposable materials used during the experiment (e.g., pipette tips, tubes) into a
designated hazardous waste container.

o Doffing PPE:

[¢]

Remove the outer pair of gloves and dispose of them in the hazardous waste.

[e]

Remove your lab coat or gown, turning it inside out as you remove it.

o

Remove eye and face protection.

[¢]

Remove the inner pair of gloves and dispose of them.

[¢]

Wash hands thoroughly with soap and water.
IV. Disposal:

o Waste Segregation: All solid and liquid waste containing Galidesivir triphosphate must be
collected in clearly labeled, sealed, and appropriate hazardous waste containers.

e Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations for chemical waste.[1] Contact your institution's Environmental Health and Safety
(EHS) department for specific guidance on disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12426737#personal-protective-equipment-for-
handling-galidesivir-triphosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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